Cas no 4085-18-1 (3-Nitro-[1,1'-biphenyl]-4-amine)

• Product Name: 3-Nitro-[1,1'-biphenyl]-4-amine
• CAS No: 4085-18-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD00054606
• CID: 1083590
• PubChem ID: 77705
• Update Time: 2025-11-02

3-Nitro-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-[1,1'-biphenyl]-4-amine
• 2-nitro-4-phenylaniline
• 3-​Nitrobiphenyl-​4-​amine
• 3-nitro-4-amino-biphenyl
• 3-NITRO-4-BIPHENYL AMINE
• 3-nitrobiphenyl-4-ylamine
• 3-nitro-4-aminodiphenyl
• 3-Nitroxenylamine
• 4-amino-3-nitrobiphenyl
• 4-Biphenylamine,3-nitro
• 4-phenyl-2-nitroaniline
• UNII-5H3VX4KE3M
• NSC 4703
• 2-nitro-4-phenyl-aniline
• EINECS 223-813-4
• [1,1'-Biphenyl]-4-amine, 3-nitro-
• (1,1'-Biphenyl)-4-amine, 3-nitro-
• 4085-18-1
• 3-Nitro-1,1'-biphenyl-4-amine
• 4-Biphenylamine, 3-nitro-
• 3-nitro-4-amino-1,1'-biphenyl
• 5H3VX4KE3M
• MFCD00054606
• E89365
• [1, 3-nitro-
• STK260825
• aniline, 2-nitro-4-phenyl-
• 3-Nitro[1,1'-biphenyl]-4-amine
• 3-Nitro-4-biphenylamine
• NSC4703
• CHEMBL1632550
• SCHEMBL653911
• CS-0196102
• 4-amino-3 -nitrobiphenyl
• SR-01000388918-1
• DB-366552
• 3-nitrobiphenyl-4-amine
• AC-3610
• NSC-4703
• NS00030860
• SR-01000388918
• AKOS000111223
• DTXSID5063289
• 4-Amino-3-nitro biphenyl

• MDL： MFCD00054606
• Inchi： 1S/C12H10N2O2/c13-11-7-6-10(8-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key： MQDYZYVWFUIEQU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.268
• Boiling Point: 382.1°Cat760mmHg
• Flash Point: 184.9°C
• PSA: 71.84000
• LogP: 3.94840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Nitro-[1,1'-biphenyl]-4-amine

3-Nitro-[1,1'-biphenyl]-4-amine (CAS No. 4085-18-1): Properties, Applications, and Market Insights

3-Nitro-[1,1'-biphenyl]-4-amine (CAS No. 4085-18-1) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, also known as 4-Amino-3-nitrobiphenyl, belongs to the class of nitroaromatic amines, which are widely studied for their unique chemical properties and versatile applications. The molecular structure of 3-Nitro-[1,1'-biphenyl]-4-amine features a biphenyl backbone with a nitro group at the 3-position and an amino group at the 4-position, making it a valuable intermediate in synthetic chemistry.

The chemical properties of 3-Nitro-[1,1'-biphenyl]-4-amine include a molecular weight of 214.22 g/mol and a melting point range of 120-125°C. Its solubility profile is influenced by the polar nitro and amino groups, allowing it to dissolve in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). The compound's stability under normal conditions makes it suitable for various laboratory and industrial processes. Researchers often explore its reactivity, particularly in electrophilic aromatic substitution reactions, due to the electron-withdrawing nitro group and electron-donating amino group.

One of the most prominent applications of 3-Nitro-[1,1'-biphenyl]-4-amine is its role as a key intermediate in the synthesis of dyes, pigments, and pharmaceuticals. The compound's ability to undergo further functionalization makes it a valuable building block in the production of azo dyes, which are widely used in textiles, inks, and coatings. Additionally, its nitro and amino groups can participate in cross-coupling reactions, enabling the creation of complex molecular architectures for drug discovery and material science.

In recent years, the demand for 3-Nitro-[1,1'-biphenyl]-4-amine has increased due to its potential applications in advanced materials and organic electronics. Researchers are investigating its use in the development of organic semiconductors, which are essential for flexible displays, solar cells, and sensors. The compound's conjugated biphenyl system and functional groups contribute to its electronic properties, making it a candidate for optoelectronic devices.

The market trends for 3-Nitro-[1,1'-biphenyl]-4-amine reflect its growing importance in both academic and industrial settings. With the rise of sustainable chemistry, there is a focus on developing greener synthesis methods for nitroaromatic compounds. Companies are investing in catalytic processes and biocatalysis to reduce the environmental impact of chemical production. Furthermore, the pharmaceutical industry's interest in nitroaromatic scaffolds for drug development has driven the demand for high-purity 3-Nitro-[1,1'-biphenyl]-4-amine.

From a safety and handling perspective, 3-Nitro-[1,1'-biphenyl]-4-amine should be handled with care in well-ventilated areas, and appropriate personal protective equipment (PPE) should be worn. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as keeping it away from strong oxidizers and heat sources—are recommended to ensure stability.

In conclusion, 3-Nitro-[1,1'-biphenyl]-4-amine (CAS No. 4085-18-1) is a versatile and valuable compound with wide-ranging applications in dyes, pharmaceuticals, and advanced materials. Its unique chemical properties and reactivity make it a focal point for ongoing research and innovation. As industries continue to explore sustainable and high-performance solutions, the significance of this compound is expected to grow, solidifying its place in the future of chemical science.